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Introduction
Isostearamidopropyl Morpholine Lactate is a cationic conditioning agent belonging to the

amidoamine salt category. It is recognized for its excellent conditioning properties, particularly

in promoting ease of combing, reducing static electricity, and enhancing hair softness without

the build-up often associated with quaternary ammonium compounds.[1][2][3] Its compatibility

with anionic surfactants makes it a versatile ingredient for a variety of hair care products,

including clear shampoos, rinse-off conditioners, and leave-in treatments.[1][2] This document

provides detailed application notes, experimental protocols for performance evaluation, and

representative data for Isostearamidopropyl Morpholine Lactate in hair conditioning

formulations.

Mechanism of Action
In an aqueous solution, particularly at the acidic pH typical of hair conditioners, the tertiary

amine group of the isostearamidopropyl morpholine moiety is protonated, resulting in a positive

charge. The hair shaft, especially when damaged, carries a net negative charge due to the

deprotonation of amino acid residues in the keratin protein. The positively charged

Isostearamidopropyl Morpholine Lactate is electrostatically attracted to the negatively
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charged hair surface. This deposition neutralizes the negative charges, thereby reducing static

electricity and flyaways.[4] The lipophilic isostearyl tail orients away from the hair surface,

forming a thin, lubricating film that smooths the cuticle, reduces interfiber friction, and provides

a soft, conditioned feel.
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Caption: Mechanism of Isostearamidopropyl Morpholine Lactate on Hair.

Quantitative Data
The following tables present representative data illustrating the performance of

Isostearamidopropyl Morpholine Lactate in a typical rinse-off conditioner formulation. This

data is intended to be illustrative of the expected performance based on the properties of

amidoamine conditioners.

Table 1: Instrumental Combing Force Reduction

Hair Type
Treatment (2%
Active Conditioner)

Mean Peak
Combing Force (gf)

Reduction in
Combing Force (%)

Virgin Brown Hair
Placebo (no

conditioner)
85.2 ± 5.6 -

Isostearamidopropyl

Morpholine Lactate
25.1 ± 3.1 70.5%

Behentrimonium

Chloride
28.9 ± 3.5 66.1%

Bleached Blonde Hair
Placebo (no

conditioner)
155.8 ± 10.2 -

Isostearamidopropyl

Morpholine Lactate
42.3 ± 4.8 72.8%

Behentrimonium

Chloride
48.1 ± 5.2 69.1%

Table 2: Sensory Panel Evaluation (10-point scale)
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Attribute Placebo
Isostearamidoprop
yl Morpholine
Lactate (2%)

Behentrimonium
Chloride (2%)

Wet Detangling 3.2 ± 0.8 8.5 ± 0.5 8.1 ± 0.6

Wet Feel

(Smoothness)
4.1 ± 0.6 8.8 ± 0.4 8.4 ± 0.7

Dry Detangling 3.8 ± 0.7 8.2 ± 0.6 7.9 ± 0.5

Dry Feel (Softness) 4.5 ± 0.5 9.0 ± 0.3 8.7 ± 0.4

Shine/Luster 5.0 ± 0.4 7.5 ± 0.5 7.2 ± 0.6

Lack of Residue 9.5 ± 0.2 8.5 ± 0.4 7.0 ± 0.8

Experimental Protocols
Detailed methodologies for key experiments are provided below.

1. Protocol for Instrumental Combing Force Analysis

Objective: To quantify the reduction in combing force on hair tresses after treatment with a

conditioning formulation containing Isostearamidopropyl Morpholine Lactate.

Apparatus: Texture Analyzer equipped with a hair combing rig.

Materials:

Standardized hair tresses (e.g., 2.5g, 20cm length, virgin or bleached).

Test conditioner formulation.

Placebo conditioner (formulation without the active ingredient).

Control conditioner (e.g., containing Behentrimonium Chloride).

Controlled temperature and humidity chamber.
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Procedure:

Pre-wash all hair tresses with a clarifying shampoo and rinse thoroughly.

Gently detangle the wet tresses and allow them to air dry in the controlled chamber.

Mount a dry tress onto the combing rig of the Texture Analyzer.

Perform an initial combing analysis to establish a baseline combing force.

Wet the tress with deionized water at a controlled temperature.

Apply a standardized amount (e.g., 0.5g) of the test conditioner and gently massage it into

the tress for 60 seconds.

Rinse the tress thoroughly for 30 seconds under controlled water flow and temperature.

Mount the wet tress onto the combing rig.

Initiate the combing test, where the comb moves through the tress at a constant speed.

Record the force versus distance.

Repeat the combing cycle multiple times (e.g., 10 cycles) to ensure reproducibility.

The peak combing force and the total work of combing are the primary data points.

Repeat the procedure for placebo and control formulations.

Data Analysis: Calculate the percentage reduction in combing force for the active

formulations compared to the placebo.

2. Protocol for Sensory Panel Evaluation

Objective: To assess the qualitative performance attributes of a conditioner containing

Isostearamidopropyl Morpholine Lactate using a trained panel of evaluators.

Panelists: A trained panel of 8-12 individuals with experience in sensory evaluation of hair

care products.
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Methodology: Half-head test methodology to minimize variability.

Procedure:

Shampoo the panelist's hair with a baseline shampoo.

Divide the hair into two sections (left and right).

Apply a standardized amount of the test conditioner to one side and a control/placebo

conditioner to the other.

Allow the conditioners to remain on the hair for a specified time (e.g., 1 minute).

Rinse both sides simultaneously and equally.

Panelists evaluate and score various attributes during the wet phase (e.g., detangling,

smoothness).

Blow-dry the hair in a standardized manner.

Panelists then evaluate and score dry hair attributes (e.g., ease of combing, softness,

shine, volume, lack of residue).

Data Analysis: Use statistical analysis (e.g., t-test or ANOVA) to determine significant

differences in the mean scores for each attribute between the test and control products.
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Caption: Experimental Workflow for Conditioner Performance Evaluation.

Sample Formulations
1. Clear Leave-In Conditioning Spray
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Phase Ingredient INCI Name % w/w

A Deionized Water Aqua q.s. to 100

Glycerin Glycerin 2.00

Panthenol Panthenol 0.50

B
Isostearamidopropyl

Morpholine Lactate

Isostearamidopropyl

Morpholine Lactate
1.50

Polysorbate 20 Polysorbate 20 0.50

C Fragrance Parfum 0.20

Preservative
Phenoxyethanol (and)

Ethylhexylglycerin
1.00

Procedure: Combine Phase A ingredients and mix until uniform. In a separate vessel,

combine Phase B ingredients. Add Phase B to Phase A with mixing. Add Phase C

ingredients individually, mixing well after each addition. Adjust pH to 4.0-4.5 if necessary.

2. Rinse-Off Hair Conditioner
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Phase Ingredient INCI Name % w/w

A Deionized Water Aqua q.s. to 100

Cetearyl Alcohol Cetearyl Alcohol 4.00

Isostearamidopropyl

Morpholine Lactate

Isostearamidopropyl

Morpholine Lactate
2.00

Behentrimonium

Methosulfate (and)

Cetyl Alcohol

Behentrimonium

Methosulfate (and)

Cetyl Alcohol

1.50

B Cyclopentasiloxane Cyclopentasiloxane 1.00

C Preservative

Propylene Glycol

(and) Diazolidinyl

Urea (and)

Iodopropynyl

Butylcarbamate

0.80

Fragrance Parfum 0.30

Procedure: Combine Phase A ingredients and heat to 75°C with mixing. Hold at temperature

until all solids are melted and the phase is uniform. Cool to 40°C with moderate mixing. Add

Phase B and mix until uniform. Add Phase C ingredients and continue mixing while cooling

to room temperature.

Safety and Regulatory
Isostearamidopropyl Morpholine Lactate has been assessed by the Cosmetic Ingredient

Review (CIR) Expert Panel, which concluded that it is safe for use in rinse-off cosmetic

products.[4][5] The data was considered insufficient to determine its safety in leave-on

formulations at the time of review. It is noted to be less irritating than its constituent,

morpholine, and has a low potential for skin sensitization.[4] As with all cosmetic ingredients,

formulators should consult the latest regional regulations and perform appropriate safety

testing for their final formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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